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Compound of Interest

Compound Name: (E)-Deschlorophenyl Fluoxastrobin

CAS No.: 852429-78-8

Cat. No.: B587759 Get Quote

Operational Executive Summary
(E)-Deschlorophenyl fluoxastrobin is a specific impurity and metabolite of the strobilurin

fungicide Fluoxastrobin. While often handled in milligram quantities as an analytical standard, it

retains the core toxicological properties of the strobilurin class—specifically, high toxicity to

aquatic life (H410) and persistence in hydrological systems.

Critical Disposal Directive: Unlike general organic waste, this compound contains a fluorinated

pyrimidine core. It must never be disposed of down the drain or treated as general non-

halogenated organic waste. The presence of the fluorine atom requires high-temperature

incineration with specific flue-gas scrubbing capabilities to prevent the release of hydrogen

fluoride (HF).

Waste Characterization & Classification
Before initiating disposal, you must classify the waste stream correctly to prevent regulatory

violations (RCRA/EPA) and dangerous cross-reactions.
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Property Specification Operational Implication

Chemical Structure C₁₅H₁₃FN₄O₅

Contains Fluorine.[1][2][3][4]

Classify as Halogenated

Organic Waste.[5]

Hazard Class Aquatic Acute 1 / Chronic 1
Strict Zero-Discharge Policy for

sink/sewer.

Physical State
Solid (Powder) or Solution (in

ACN/MeOH)

Solids must be solubilized or

double-bagged; Liquids go to

Halogenated Carboys.

RCRA Status
Non-Listed (Characteristic

Waste)

While not P/U-listed, treat as

Hazardous Waste due to

toxicity characteristics.

Reactivity Stable, Oxidizable

Segregate from strong

oxidizers (e.g., Nitric Acid,

Peroxides) to prevent

exothermic decomposition.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization (At the Bench)
Objective: Secure the chemical immediately after use to prevent contamination.

Personal Protective Equipment (PPE):

Mandatory: Nitrile gloves (0.11 mm minimum thickness), safety glasses with side shields,

and a lab coat.

Respiratory: If handling neat powder >100 mg outside a fume hood, use a P95 particulate

respirator.

Solvent Waste (HPLC Effluent/Stock Solutions):

Collect all HPLC effluent containing (E)-Deschlorophenyl fluoxastrobin in a dedicated

carboy labeled "HALOGENATED ORGANIC WASTE."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8S7HP50LJM
https://sdsviewer.fmc.com/SDS_DOCS/50001609_SDS_US_EN.PDF
https://www.scbt.com/pt/p/e-deschlorophenyl-fluoxastrobin-852429-78-8
https://www.labmanager.com/a-new-method-to-recycle-fluoride-from-long-lived-pfas-chemicals-33799
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://www.benchchem.com/product/b587759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientific Rationale: Even trace amounts of acetonitrile or methanol co-solvents classify

this as ignitable (D001). The fluorine content mandates the "Halogenated" tag to ensure

the incinerator facility uses scrubbers.

Solid Waste (Expired Standards/Spilled Powder):

Do not sweep loose powder into general trash.

Dissolve small amounts of solid waste in a minimal amount of acetone or methanol and

add to the Halogenated Liquid Waste container.

Alternative: Place the solid vial directly into a wide-mouth high-density polyethylene

(HDPE) jar labeled "Solid Hazardous Waste (Toxic)."

Phase 2: Waste Stream Segregation
Objective: Prevent incompatible mixing.

DO NOT MIX WITH: Strong acids (Sulfuric/Nitric) or strong bases. Strobilurins can hydrolyze

or degrade unpredictably under extreme pH, potentially releasing more volatile toxic

byproducts.

Consumables: Pipette tips, weigh boats, and contaminated gloves must be placed in a

yellow hazardous waste bag (or site-specific equivalent for chemically contaminated solids),

not the biohazard (red) bag.

Phase 3: Final Disposal (EHS Hand-off)
Objective: Destruction.

Labeling: Affix a hazardous waste label detailing:

Chemical Name: (E)-Deschlorophenyl Fluoxastrobin.[1][3][6]

Constituents: e.g., "99% Acetonitrile, <1% Fluoxastrobin metabolite."

Hazard Checkbox: Toxic, Flammable (if in solvent).
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Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration (>1100°C) at a permitted facility equipped with acid gas scrubbing.

Visualizing the Decision Logic
The following diagram outlines the critical decision points for researchers handling this

compound.
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Figure 1: Decision logic for segregating (E)-Deschlorophenyl Fluoxastrobin waste streams

based on physical state.

Emergency Contingencies (Spill Response)
In the event of a spill in the laboratory:

Isolate: Evacuate the immediate area (3-meter radius). Mark the zone.

Protect: Don double nitrile gloves, lab coat, and safety goggles.

Contain (Liquids): Use a spill pillow or vermiculite to absorb the solvent. Do not use

combustible materials like sawdust if the solvent is flammable (e.g., Acetonitrile).

Contain (Solids): Cover the powder with a damp paper towel to prevent dust generation.

Wipe up carefully.

Clean: Clean the surface with a detergent solution (water + Alconox).

Disposal: Place all cleanup materials (vermiculite, towels, gloves) into the Solid Hazardous

Waste bin. Do not trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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